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Compound of Interest

Compound Name: NNC 05-2090

Cat. No.: B15579115

Essential Safety and Handling Guide for NNC 05-
2090

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
NNC 05-2090, a potent inhibitor of the GABA transporter GAT3 and betaine-GABA transporter
BGT1. Adherence to these procedures is critical to ensure personal safety and maintain a
secure laboratory environment.

Personal Protective Equipment (PPE)

When handling NNC 05-2090, a comprehensive approach to personal protection is mandatory
to prevent accidental exposure. The following personal protective equipment should be utilized:

o Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI
Z.87.1 1989 standard are required. For operations with a higher risk of splashing or aerosol
generation, a face shield worn over safety glasses is essential.[1]

¢ Skin Protection:

o Gloves: Disposable nitrile gloves provide good short-term protection against a wide range
of chemicals and should be worn at all times.[1] It is crucial to inspect gloves for any signs
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of degradation or perforation before use and to change them immediately upon any
contact with the substance.

o Lab Coat: A laboratory coat must be worn and fully buttoned to protect the skin.[1] For
handling pyrophoric materials, a Nomex® laboratory coat is recommended.[1]

o Clothing: Long pants and closed-toe shoes that cover the entire foot are required to
minimize skin exposure.[1] Clothing made of polyester or acrylic materials should be
avoided.[1] For handling particularly hazardous chemicals, coveralls with a hood or a full-
body protective suit may be necessary.[2]

o Respiratory Protection: Work with NNC 05-2090 should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize the inhalation of any dust or
aerosols. If engineering controls are not sufficient to maintain exposure below permissible
limits, a respirator is required.[1] The use of a respirator necessitates annual medical
evaluations, fit testing, and training on proper use and maintenance.[1]

Summary of Required Personal Protective
Equipment
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Protection Type

Recommended Equipment

Eye/Face Protection

Chemical splash goggles or safety glasses
(ANSI Z.87.1 1989 standard).[1] A face shield
should be worn over safety glasses during

procedures with a high risk of splashing.[1]

Hand Protection

Disposable nitrile gloves.[1] Gloves should be
inspected before each use and changed

immediately after contact with the chemical.

Skin and Body Protection

Laboratory coat (fully buttoned), long pants, and
closed-toe shoes.[1] For higher-risk activities,
chemical-resistant coveralls or a full-body suit

may be appropriate.[2]

Respiratory Protection

A properly fitted respirator is required if work
cannot be conducted in a well-ventilated area or
a chemical fume hood, and there is a risk of

inhaling dust or aerosols.[1]

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of NNC 05-2090 is essential for

laboratory safety and regulatory compliance.

Experimental Workflow:

The following diagram outlines the key steps for safely handling NNC 05-2090 during a typical

experimental workflow.
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Handling
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'
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Cleanup & Disposal

Decontaminate work surfaces

Segregate and label chemical waste

'

Dispose of waste according to institutional and local regulations

'

Remove and dispose of PPE correctly
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Caption: Workflow for Safe Handling of NNC 05-2090.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15579115?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan:

All waste materials contaminated with NNC 05-2090, including empty containers, disposable
labware, and used PPE, must be treated as hazardous chemical waste.

o Segregation: Keep NNC 05-2090 waste separate from other waste streams.

e Labeling: Clearly label all waste containers with the full chemical name ("NNC 05-2090") and
appropriate hazard warnings.

o Storage: Store waste in sealed, leak-proof containers in a designated and well-ventilated
waste accumulation area.

o Disposal: Arrange for the disposal of chemical waste through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations. Do not
dispose of NNC 05-2090 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-body
https://www.benchchem.com/product/b15579115?utm_src=pdf-custom-synthesis
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://www.benchchem.com/product/b15579115#personal-protective-equipment-for-handling-nnc-05-2090
https://www.benchchem.com/product/b15579115#personal-protective-equipment-for-handling-nnc-05-2090
https://www.benchchem.com/product/b15579115#personal-protective-equipment-for-handling-nnc-05-2090
https://www.benchchem.com/product/b15579115#personal-protective-equipment-for-handling-nnc-05-2090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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